2-(4-hydroxyphthalazin-1-yl)-N-(6-methylheptan-2-yl)acetamide

• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-(6-methylheptan-2-yl)-2-(4-oxo-3H-phthalazin-1-yl)acetamide
• InChI: InChI=1S/C18H25N3O2/c1-12(2)7-6-8-13(3)19-17(22)11-16-14-9-4-5-10-15(14)18(23)21-20-16/h4-5,9-10,12-13H,6-8,11H2,1-3H3,(H,19,22)(H,21,23)
• InChI Key: PSNJIRKXQWJFKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)NC(=O)CC1=NNC(=O)C2=CC=CC=C21

Description

2-(4-Hydroxyphthalazin-1-yl)-N-(6-methylheptan-2-yl)acetamide is a synthetic acetamide derivative featuring a phthalazine core substituted with a hydroxyl group at the 4-position and an acetamide side chain linked to a branched alkyl group (6-methylheptan-2-yl). Phthalazine derivatives are known for their diverse pharmacological activities, including antitumor, antimicrobial, and enzyme inhibitory properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key structural and functional differences between 2-(4-hydroxyphthalazin-1-yl)-N-(6-methylheptan-2-yl)acetamide and related compounds from the evidence:

Compound	Core Structure	Substituents	Synthetic Route	Reported Activity	Reference
Target Compound : 2-(4-hydroxyphthalazin-1-yl)-N-(6-methylheptan-2-yl)acetamide	Phthalazine	- 4-Hydroxy - N-(6-methylheptan-2-yl)acetamide	Not explicitly described in evidence	Inferred pharmacological potential	-
N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-triazol-1-yl)acetamide (6m)	Triazole + Naphthalene	- 4-Chlorophenyl - Naphthalen-1-yloxymethyl triazole	1,3-Dipolar cycloaddition (Cu-catalyzed)	Antimicrobial, cytotoxic
N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-pyridazin-1-yl]acetamide	Pyridazinone	- 4-Bromophenyl - 4-Methoxybenzyl	Multi-step organic synthesis	FPR2 agonist (neutrophil activation)
N-(4-Chloro-2-nitrophenyl)-N-(methylsulfonyl)acetamide	Acetamide + Sulfonamide	- 4-Chloro-2-nitrophenyl - Methylsulfonyl	Acetylation of sulfonamide	Intermediate for heterocyclic synthesis
N-(4-Hydroxy-3-methylnaphthalen-1-yl)acetamide	Naphthalene	- 4-Hydroxy-3-methyl - Acetamide	Not specified	Biochemical intermediate

Key Structural and Functional Insights:

Core Heterocycle Influence: The phthalazine core in the target compound differs from naphthalene () and pyridazinone () systems. Hydroxy substitution at the 4-position (target compound) contrasts with nitro or chloro groups in analogs (e.g., 6b, 6c, 8), which may reduce oxidative stress but enhance hydrogen-bonding capacity .

Side Chain Modifications :

• The 6-methylheptan-2-yl group in the target compound is a branched alkyl chain, unlike the aryl groups (e.g., phenyl, naphthyl) in and . This may confer higher lipophilicity, favoring membrane penetration .
• Triazole-linked naphthalene derivatives () show enhanced antimicrobial activity due to the planar aromatic system and hydrogen-bonding triazole moiety .

A. Receptor Binding :

• Pyridazinone-based acetamides () act as FPR2 agonists, inducing calcium mobilization in neutrophils. The absence of a pyridazinone core in the target compound suggests divergent receptor interactions .

B. Antimicrobial Activity :

• Naphthalene- and triazole-substituted acetamides (e.g., 6m) show MIC values <10 µM against Staphylococcus aureus and Escherichia coli, attributed to membrane disruption by lipophilic groups . The target compound’s branched alkyl chain may enhance similar activity.

C. Physicochemical Properties :

• Calculated LogP values for triazole-naphthalene analogs () range from 2.5–3.8, while the target compound’s alkyl chain likely increases LogP (>4), affecting bioavailability .